Cas no 905680-27-5 (4-bis(2-methoxyethyl)sulfamoyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide)

4-Bis(2-methoxyethyl)sulfamoyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide is a specialized sulfonamide derivative incorporating a furan-substituted oxadiazole moiety. This compound exhibits potential as an intermediate in medicinal chemistry, particularly in the development of bioactive molecules targeting enzyme inhibition or receptor modulation. The presence of the sulfamoyl group enhances its binding affinity, while the 2-methoxyethyl substituents improve solubility and pharmacokinetic properties. The furan-oxadiazole scaffold contributes to structural diversity, making it valuable for exploratory research in drug discovery. Its well-defined synthetic route allows for consistent purity and scalability, supporting its use in high-throughput screening and structure-activity relationship studies.

4-bis(2-methoxyethyl)sulfamoyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide structure

905680-27-5 structure

Product Name:4-bis(2-methoxyethyl)sulfamoyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

CAS No:905680-27-5

MF:C₁₉H₂₂N₄O₇S

MW:450.465583324432

CID:6536436

Update Time:2025-05-21

4-bis(2-methoxyethyl)sulfamoyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

- 4-bis(2-methoxyethyl)sulfamoyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide
- 4-(N,N-bis(2-methoxyethyl)sulfamoyl)-N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)benzamide
- Inchi： 1S/C19H22N4O7S/c1-27-12-9-23(10-13-28-2)31(25,26)15-7-5-14(6-8-15)17(24)20-19-22-21-18(30-19)16-4-3-11-29-16/h3-8,11H,9-10,12-13H2,1-2H3,(H,20,22,24)
- InChI Key： XNFRIDPUFPJKSD-UHFFFAOYSA-N
- SMILES： C(NC1=NN=C(C2=CC=CO2)O1)(=O)C1=CC=C(S(N(CCOC)CCOC)(=O)=O)C=C1

4-bis(2-methoxyethyl)sulfamoyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0608-0517-2μmol	4-[bis(2-methoxyethyl)sulfamoyl]-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide	905680-27-5	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0608-0517-5μmol	4-[bis(2-methoxyethyl)sulfamoyl]-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide	905680-27-5	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F0608-0517-10μmol	4-[bis(2-methoxyethyl)sulfamoyl]-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide	905680-27-5	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F0608-0517-20μmol	4-[bis(2-methoxyethyl)sulfamoyl]-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide	905680-27-5	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F0608-0517-1mg	4-[bis(2-methoxyethyl)sulfamoyl]-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide	905680-27-5	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0608-0517-2mg	4-[bis(2-methoxyethyl)sulfamoyl]-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide	905680-27-5	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0608-0517-3mg	4-[bis(2-methoxyethyl)sulfamoyl]-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide	905680-27-5	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0608-0517-4mg	4-[bis(2-methoxyethyl)sulfamoyl]-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide	905680-27-5	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0608-0517-5mg	4-[bis(2-methoxyethyl)sulfamoyl]-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide	905680-27-5	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0608-0517-10mg	4-[bis(2-methoxyethyl)sulfamoyl]-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide	905680-27-5	90%+	10mg	$79.0	2023-05-17

4-bis(2-methoxyethyl)sulfamoyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide Related Literature

1. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
2. An automatic method for the determination of anionic surface-active material in water

Analyst, 1966,91, 113-118
3. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
4. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
5. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812

Additional information on 4-bis(2-methoxyethyl)sulfamoyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide

Recent Advances in the Study of 4-bis(2-methoxyethyl)sulfamoyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 905680-27-5)

The compound 4-bis(2-methoxyethyl)sulfamoyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide (CAS: 905680-27-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to summarize the latest findings regarding its synthesis, mechanism of action, and biological activity, providing a comprehensive overview for researchers and industry professionals.

Recent studies have focused on the synthesis and optimization of 4-bis(2-methoxyethyl)sulfamoyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a one-pot reaction strategy, significantly reducing the number of steps and increasing overall efficiency. The study reported a yield of 78% with a purity exceeding 98%, making this method highly attractive for large-scale production.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory effects against several kinase targets, including PI3K and mTOR, which are implicated in cancer progression. A recent study published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that 4-bis(2-methoxyethyl)sulfamoyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide showed IC50 values in the low nanomolar range against these kinases, suggesting its potential as a lead compound for anticancer drug development.

Further investigations into the mechanism of action have uncovered that the compound induces apoptosis in cancer cells through the activation of caspase-3 and caspase-9 pathways. Additionally, it has been shown to inhibit angiogenesis in tumor xenograft models, as reported in a 2024 Cancer Research article. These findings highlight the dual functionality of the compound, targeting both tumor cell proliferation and the tumor microenvironment.

Despite these promising results, challenges remain in the clinical translation of 4-bis(2-methoxyethyl)sulfamoyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to improve its drug-like properties. Ongoing research is exploring prodrug approaches and nanoparticle-based delivery systems to address these limitations.

In conclusion, 4-bis(2-methoxyethyl)sulfamoyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-ylbenzamide represents a promising candidate for therapeutic development, particularly in oncology. Its unique chemical structure and potent biological activity warrant continued investigation, with future studies focusing on optimizing its pharmacokinetic profile and evaluating its efficacy in preclinical models. The compound's potential to target multiple pathways involved in cancer progression makes it a valuable asset in the quest for novel anticancer agents.